Cas no 921913-14-6 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• CAS No: 921913-14-6
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 6321656
• PubChem ID: 18571224
• Update Time: 2024-01-05

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
• 921913-14-6
• BRD-K66671899-001-01-6
• F2266-0056
• AKOS021790287
• N~2~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-2-furamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)furan-2-carboxamide

• Inchi： 1S/C16H16N2O3/c1-2-18-13-7-6-12(10-11(13)5-8-15(18)19)17-16(20)14-4-3-9-21-14/h3-4,6-7,9-10H,2,5,8H2,1H3,(H,17,20)
• InChI Key： WXEQXMGNTKQRTK-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 284.11609238g/mol
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones